methyl (E)-3-methyl-4-oxobut-2-enoate
Overview
Description
Methyl (E)-3-methyl-4-oxobut-2-enoate, also known as Methyl acetoacetate, is a colorless liquid with a fruity odor. It is an important chemical intermediate used in the synthesis of a variety of organic compounds. Methyl acetoacetate has been widely used in scientific research for its unique properties and applications.
Scientific Research Applications
Antimicrobial Activity
Methyl (E)-3-methyl-4-oxobut-2-enoate has been utilized in the synthesis of antimicrobial agents. For instance, Gein et al. (2020) synthesized a series of compounds using methyl esters of aroylpyruvic acids, which included 4-oxobut-2-enoates, showing antimicrobial activity (Gein et al., 2020).
Synthesis of Heterocyclic Systems
This compound is used in the preparation of various heterocyclic systems. Selič et al. (1997) demonstrated its application in synthesizing different heterocyclic compounds, including pyrido[1,2-a]pyrimidin-4-ones and benzopyran-2-ones, highlighting its versatility in organic synthesis (Selič et al., 1997).
Biodiesel Production Catalyst
In the field of biofuels, Zubair et al. (2019) explored its use in the synthesis of organotin(IV) complexes, which acted as catalysts for biodiesel production. This showcases its potential in renewable energy applications (Zubair et al., 2019).
Neuroprotective Agents
Methyl (E)-3-methyl-4-oxobut-2-enoate derivatives have been investigated for their neuroprotective properties. Drysdale et al. (2000) synthesized compounds inhibiting kynurenine-3-hydroxylase, a target for neuroprotective agents, illustrating its significance in neurological research (Drysdale et al., 2000).
Pharmaceutical Research
In pharmaceutical research, Matarlo et al. (2016) showed that methyl 4-oxo-4-phenylbut-2-enoate derivatives have activity against MRSA (Methicillin-resistant Staphylococcus aureus), demonstrating its application in developing new antibacterial drugs (Matarlo et al., 2016).
Chemical Synthesis and Catalysis
The compound plays a significant role in chemical synthesis and catalysis. Paintner et al. (2002) prepared various 3,5-unsubstituted 4-O-benzyl tetramates from methyl (E)-3-benzyloxy-4-oxobut-2-enoate, indicating its utility in creating building blocks for further chemical reactions (Paintner et al., 2002).
properties
IUPAC Name |
methyl (E)-3-methyl-4-oxobut-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O3/c1-5(4-7)3-6(8)9-2/h3-4H,1-2H3/b5-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQEABLCNUISMMX-HWKANZROSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)OC)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)OC)/C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301019392 |
Source
|
| Record name | Methyl (E)-3-methyl-4-oxobut-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301019392 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (E)-3-methyl-4-oxobut-2-enoate | |
CAS RN |
40835-18-5, 153812-94-3 |
Source
|
| Record name | Methyl (2E)-3-methyl-4-oxo-2-butenoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40835-18-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl (E)-3-methyl-4-oxobut-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301019392 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl (E)-3-methyl-4-oxo-but-2-enoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.114.992 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Butenoic acid, 3-methyl-4-oxo-, methyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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